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Compound of Interest

Compound Name: K145

Cat. No.: B560086 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the proper handling and disposal of chemical reagents is paramount to ensuring a safe and

compliant work environment. This guide provides essential, step-by-step procedures for the

safe disposal of K145 (hydrochloride), a chemical compound utilized in laboratory settings.

Adherence to these guidelines is critical for minimizing environmental impact and safeguarding

personnel.

Key Information and Hazard Profile
K145 (hydrochloride) presents several hazards that must be considered during the disposal

process. It is harmful if swallowed and is very toxic to aquatic life with long-lasting effects[1].

Therefore, preventing its release into the environment is a primary concern.

Quantitative Data Summary
For quick reference, the following table summarizes the key hazard classifications and

precautionary statements associated with K145 (hydrochloride). This information is derived

from the Safety Data Sheet (SDS) and is crucial for understanding the risks associated with its

handling and disposal.
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Hazard
Classification

GHS Code
Precautionary
Statement

GHS Code

Acute toxicity, Oral Category 4 Harmful if swallowed. H302

Acute aquatic toxicity Category 1
Very toxic to aquatic

life.
H400

Chronic aquatic

toxicity
Category 1

Very toxic to aquatic

life with long lasting

effects.

H410

Disposal Precaution -
Avoid release to the

environment.
P273

Disposal Instruction -

Dispose of

contents/container to

an approved waste

disposal plant.

P501

Experimental Protocol for Safe Disposal
The following protocol outlines the detailed steps for the safe handling and disposal of K145
(hydrochloride) waste in a laboratory setting. This procedure is designed to be followed

sequentially to ensure maximum safety and compliance.

1. Personal Protective Equipment (PPE):

Before handling K145 (hydrochloride), ensure you are wearing appropriate PPE, including

safety goggles, chemical-resistant gloves (e.g., nitrile, neoprene), and a lab coat.

2. Waste Segregation and Collection:

Designate a specific, clearly labeled hazardous waste container for K145 (hydrochloride)

waste. The container should be made of a compatible material and have a secure lid.

Do not mix K145 (hydrochloride) waste with other chemical waste streams unless explicitly

permitted by your institution's hazardous waste management plan.
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3. Handling Spills:

In the event of a small spill, absorb the material with an inert absorbent material such as

vermiculite, dry sand, or earth.

Do not use combustible materials like paper towels for the initial absorption of a large spill.

Collect the absorbed material and any contaminated debris into the designated hazardous

waste container.

For large spills, evacuate the area and follow your institution's emergency spill response

procedures.

4. Final Disposal:

All waste containing K145 (hydrochloride), including empty containers, must be disposed of

as hazardous waste[1][2].

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

professional waste disposal service to arrange for the collection and disposal of the waste[2].

Ensure the hazardous waste container is properly sealed and labeled before collection. The

label should clearly identify the contents as "Hazardous Waste: K145 (hydrochloride)".

It is the responsibility of the waste generator to properly characterize and classify the waste

according to local, regional, and national regulations[2].

Disposal Procedure Workflow
The following diagram illustrates the logical workflow for the proper disposal of K145
(hydrochloride).
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K145 (hydrochloride) Disposal Workflow

It is important to note that while "K145" is also an EPA hazardous waste code for "Residues

from naphthalene collection and recovery operations from the recovery of coke by-products

produced from coal," this industrial waste is distinct from the laboratory chemical K145
(hydrochloride) addressed in this guide[3][4][5][6][7][8]. The procedures outlined here are

specifically for the laboratory chemical. Always consult your institution's specific safety and

disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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